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Compound of Interest

Compound Name: N-(3,4-Dimethylphenyl)acetamide

Cat. No.: B181777 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical and physical

properties of 3',4'-Dimethylacetanilide (also known as N-(3,4-dimethylphenyl)acetamide). The

document details the compound's structure, identifiers, and physicochemical characteristics. It

includes a detailed experimental protocol for its synthesis and summarizes available spectral

data for its characterization. This guide is intended to serve as a foundational resource for

researchers and professionals in chemistry and drug development who are interested in this

compound, primarily as a synthetic intermediate or reference standard. It is important to note

that, based on a thorough review of scientific literature, there is currently no significant

published data on the specific biological activities, mechanisms of action, or associated

signaling pathways for 3',4'-Dimethylacetanilide.

Chemical Structure and Identifiers
3',4'-Dimethylacetanilide is an aromatic organic compound classified as an acetamide. Its

structure consists of a 3,4-dimethylphenyl group attached to the nitrogen atom of an acetamide

moiety.

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name N-(3,4-dimethylphenyl)acetamide[1]

CAS Number 2198-54-1[2]

Molecular Formula C₁₀H₁₃NO[2]

Molecular Weight 163.22 g/mol [1]

Synonyms
3',4'-Acetoxylidide, N-Acetyl-3,4-xylidine, 3,4-

DMA[2]

InChI
InChI=1S/C10H13NO/c1-7-4-5-10(6-8(7)2)11-

9(3)12/h4-6H,1-3H3,(H,11,12)[2]

InChIKey UAOIEEWQVAXCFY-UHFFFAOYSA-N[2]

Canonical SMILES CC1=C(C=C(C=C1)NC(=O)C)C[3]

Physicochemical Properties
The physical and chemical properties of 3',4'-Dimethylacetanilide are summarized in the table

below. The compound is a solid at room temperature with limited solubility in water but better

solubility in organic solvents.

Table 2: Physicochemical Data
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Property Value Reference

Melting Point 96-98 °C [4]

Boiling Point 290.31 °C (rough estimate) [4]

Density 1.0508 g/cm³ (rough estimate) [4]

Solubility
Chloroform (Slightly), Methanol

(Slightly)
[4]

Appearance
Crystals from aqueous ethanol,

Solid
[4]

Vapor Pressure 0.000465 mmHg at 25°C [5]

pKa 15.13 ± 0.70 (Predicted) [4]

LogP 2.33480 [5]

Synthesis
3',4'-Dimethylacetanilide is typically synthesized via the acylation of 3,4-dimethylaniline with an

acetylating agent such as acetic anhydride or acetyl chloride.

Experimental Protocol: Synthesis from 3,4-
Dimethylaniline
This protocol describes the synthesis of 3',4'-Dimethylacetanilide using 3,4-dimethylaniline and

acetic anhydride.

Workflow Diagram
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Reaction Setup

Work-up and Isolation

Purification

Dissolve 3,4-dimethylaniline
in glacial acetic acid

Add acetic anhydride dropwise
 to the stirred solution

Allow temperature to rise to 60°C

Stir until cooled to room temperature

Evaporate solvent to dryness

Add ice/water mixture and
methylene chloride to residue

Neutralize with solid NaHCO₃

Separate the organic phase

Dry organic phase over MgSO₄

Evaporate methylene chloride

Obtain 3',4'-Dimethylacetanilide product

Click to download full resolution via product page

Caption: Workflow for the synthesis of 3',4'-Dimethylacetanilide.
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Materials:

3,4-dimethylaniline

Glacial acetic acid

Acetic anhydride

Methylene chloride

Solid sodium bicarbonate (NaHCO₃)

Magnesium sulfate (MgSO₄), anhydrous

Ice

Procedure:

In a suitable reaction vessel, dissolve 3,4-dimethylaniline in glacial acetic acid.

While stirring the solution, add acetic anhydride dropwise at a rate that allows the

temperature of the mixture to slowly increase to 60°C.

Continue stirring the mixture as it cools to room temperature.

Remove the solvent by evaporation under reduced pressure.

To the resulting residue, add a mixture of water and ice, followed by the addition of

methylene chloride.

Stir the biphasic mixture and carefully add solid sodium bicarbonate in portions until the

aqueous phase is neutral (cease effervescence).

Transfer the mixture to a separatory funnel and separate the organic (methylene chloride)

phase.

Dry the organic phase over anhydrous magnesium sulfate.
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Filter to remove the drying agent and evaporate the solvent to yield the crude 3',4'-

dimethylacetanilide product.

Further purification can be achieved by recrystallization from a suitable solvent system, such

as aqueous ethanol.

Spectral Data for Characterization
Spectroscopic methods are essential for the structural confirmation of 3',4'-Dimethylacetanilide.

Table 3: Summary of Spectroscopic Data

Technique Data and Conditions

¹H NMR Spectrum available. Typically run in CDCl₃.

¹³C NMR Spectrum available.

FTIR Technique: KBr Wafer.

Mass Spectrometry
Electron Ionization (EI) mass spectrum

available.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic

protons, the two methyl groups on the phenyl ring, the N-H proton, and the acetyl methyl

group. The integration and splitting patterns of the aromatic protons are characteristic of a

1,2,4-trisubstituted benzene ring.

¹³C NMR: The carbon NMR spectrum will display signals for the two non-equivalent aromatic

methyl carbons, the aromatic carbons (four substituted and three unsubstituted), the

carbonyl carbon of the amide, and the acetyl methyl carbon.

Infrared (IR) Spectroscopy
The IR spectrum of 3',4'-Dimethylacetanilide is characterized by key absorption bands that

confirm its functional groups. Expected characteristic peaks include N-H stretching (around
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3300 cm⁻¹), C=O stretching of the amide (around 1660 cm⁻¹), and C-H stretching from the

aromatic and methyl groups.

Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the

compound. For 3',4'-Dimethylacetanilide, the molecular ion peak [M]⁺ is expected at m/z 163,

corresponding to its molecular weight.

Biological Activity and Toxicology
Biological Activity and Mechanism of Action
A comprehensive search of the scientific literature and biological databases did not yield

significant data on the specific biological activities, pharmacological effects, or mechanism of

action of 3',4'-Dimethylacetanilide. While the broader class of acetamide derivatives has been

explored for various therapeutic applications, these findings cannot be directly extrapolated to

this specific compound.[6] As such, there are no described signaling pathways associated with

3',4'-Dimethylacetanilide. Its primary role in a research and development context appears to be

as a chemical intermediate for the synthesis of more complex molecules.[7][8]

Toxicology
Toxicological data for 3',4'-Dimethylacetanilide is limited but indicates moderate acute toxicity.

Table 4: Acute Toxicity Data

Test Route Species Dose Reference

LD₅₀ Oral Mouse 1030 mg/kg [4]

The compound is classified as harmful if swallowed.[1] It is also noted as a potential

questionable carcinogen based on experimental tumorigenic data with related compounds.[9]

When heated to decomposition, it may emit toxic fumes of nitrogen oxides.[9]

Conclusion

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1330398
https://www.bocsci.com/resources/applications-of-pharmaceutical-intermediates-in-drug-development-from-lab-to-industry.html
https://www.scbt.com/browse/intermediates
https://www.chembk.com/en/chem/3,4-Dimethylacetanilide
https://pubchem.ncbi.nlm.nih.gov/compound/3_4_-Dimethylacetanilide
https://www.researchgate.net/figure/The-mode-of-binding-of-compound-7-3-4-di-meth-oxy-phenyl-acetamide-in-the-wider_fig4_371251622
https://www.researchgate.net/figure/The-mode-of-binding-of-compound-7-3-4-di-meth-oxy-phenyl-acetamide-in-the-wider_fig4_371251622
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181777?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3',4'-Dimethylacetanilide is a well-characterized organic compound with established

physicochemical properties and a straightforward synthetic route. The available spectral data

provide a solid basis for its identification and quality control. However, for professionals in drug

development, the current lack of information on its biological activity and mechanism of action

is a significant data gap. Future research would be necessary to explore any potential

pharmacological profile. At present, its primary utility remains as a synthetic building block in

organic and medicinal chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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